Diethyl malonate-1,3-13C2
Diethyl malonate-1,3-13C2
Brand Name:
Vulcanchem
CAS No.:
77386-82-4
VCID:
VC0032543
InChI:
InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1
SMILES:
CCOC(=O)CC(=O)OCC
Molecular Formula:
C7H12O4
Molecular Weight:
162.15 g/mol
Diethyl malonate-1,3-13C2
CAS No.: 77386-82-4
Reference Standards
VCID: VC0032543
Molecular Formula: C7H12O4
Molecular Weight: 162.15 g/mol
| CAS No. | 77386-82-4 |
|---|---|
| Product Name | Diethyl malonate-1,3-13C2 |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 162.15 g/mol |
| IUPAC Name | diethyl (1,3-13C2)propanedioate |
| Standard InChI | InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i6+1,7+1 |
| Standard InChIKey | IYXGSMUGOJNHAZ-AKZCFXPHSA-N |
| Isomeric SMILES | CCO[13C](=O)C[13C](=O)OCC |
| SMILES | CCOC(=O)CC(=O)OCC |
| Canonical SMILES | CCOC(=O)CC(=O)OCC |
| Synonyms | Propanedioic-1,3-13C2 Acid Diethyl Ester |
| PubChem Compound | 12197544 |
| Last Modified | Nov 11 2021 |
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